N-(1-methyl-4-piperidinyl)-2-phenylacetamide

• IUPAC Name: N-(1-methylpiperidin-4-yl)-2-phenylacetamide
• InChI: InChI=1S/C14H20N2O/c1-16-9-7-13(8-10-16)15-14(17)11-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3,(H,15,17)
• InChI Key: IVKCLOOOVZJHQZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC(=O)CC2=CC=CC=C2
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

N-(1-methyl-4-piperidinyl)-2-phenylacetamide, also known as Remifentanil, is a potent synthetic opioid that is used for pain management and anesthesia. It is a highly specific mu-opioid receptor agonist that acts rapidly and has a short duration of action. Remifentanil has been widely used in clinical practice due to its unique pharmacokinetic and pharmacodynamic properties.

Mechanism of Action

N-(1-methyl-4-piperidinyl)-2-phenylacetamide acts as a potent mu-opioid receptor agonist, which results in the inhibition of the release of neurotransmitters that are involved in pain transmission. It also activates the descending pain pathways, which further enhances its analgesic effects. N-(1-methyl-4-piperidinyl)-2-phenylacetamide has a high affinity for the mu-opioid receptor, which results in a rapid onset of action and a short duration of action.
Biochemical and Physiological Effects:
N-(1-methyl-4-piperidinyl)-2-phenylacetamide has a variety of biochemical and physiological effects. It produces a dose-dependent reduction in heart rate and blood pressure, which can be beneficial in certain clinical settings. It also produces respiratory depression, which can be a limitation in some patients. N-(1-methyl-4-piperidinyl)-2-phenylacetamide has been shown to have a minimal effect on the hepatic and renal systems, which makes it an ideal drug for use in patients with hepatic or renal impairment.

Advantages and Limitations for Lab Experiments

N-(1-methyl-4-piperidinyl)-2-phenylacetamide has several advantages for use in laboratory experiments. It has a rapid onset of action and a short duration of action, which allows for precise control of the drug's effects. It also has a high degree of specificity for the mu-opioid receptor, which allows for the study of specific receptor-ligand interactions. However, N-(1-methyl-4-piperidinyl)-2-phenylacetamide's effects on the cardiovascular and respiratory systems can be a limitation in some experimental settings.

Future Directions

There are several future directions for the study of N-(1-methyl-4-piperidinyl)-2-phenylacetamide. One area of research is the development of new analogs that have improved pharmacokinetic and pharmacodynamic properties. Another area of research is the study of N-(1-methyl-4-piperidinyl)-2-phenylacetamide's effects on other systems, such as the immune system and the endocrine system. Additionally, the use of N-(1-methyl-4-piperidinyl)-2-phenylacetamide in combination with other drugs for pain management and anesthesia is an area of active research.
Conclusion:
N-(1-methyl-4-piperidinyl)-2-phenylacetamide is a potent synthetic opioid that has been widely used in clinical practice for pain management and anesthesia. It has a unique pharmacokinetic and pharmacodynamic profile that makes it an ideal drug for use in certain clinical settings. N-(1-methyl-4-piperidinyl)-2-phenylacetamide has been extensively studied for its effects on the cardiovascular, respiratory, and central nervous systems. There are several future directions for the study of N-(1-methyl-4-piperidinyl)-2-phenylacetamide, including the development of new analogs and the study of its effects on other systems.

Scientific Research Applications

N-(1-methyl-4-piperidinyl)-2-phenylacetamide has been extensively studied for its analgesic and anesthetic properties. It has been used in various clinical settings, including surgical procedures, intensive care units, and pain management clinics. N-(1-methyl-4-piperidinyl)-2-phenylacetamide has also been studied for its effects on the cardiovascular system, respiratory system, and central nervous system. It has been shown to have a rapid onset of action and a short duration of action, making it an ideal drug for use in clinical settings.